![molecular formula C34H44O9 B1235869 [(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-Acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate](/img/structure/B1235869.png)
[(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-Acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate
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Overview
Description
[(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-Acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate is a limonoid.
CID 5281310 is a natural product found in Melia volkensii, Melia azedarach, and other organisms with data available.
Scientific Research Applications
Tricyclic Product Formation in Penicillin Derivatives
One application involves tricyclic product formation from penicillin derivatives. Mara et al. (1982) explored the reaction between penicillin-derived thiazoloazetidinones and ethyl diazoacetate, leading to tricyclic adducts (Mara, Singh, Thomas, & Williams, 1982).
Chiral Building Blocks for Prostanoids
Valiullina et al. (2019) synthesized chiral 7-oxabicyclo[2.2.1]heptane building blocks for prostanoids. They studied intramolecular carbocyclization reactions to create cycles with specific orientations of side substituents (Valiullina, Ivanova, Shitikova, & Miftakhov, 2019).
Synthesis of Oxabicyclo Octane Derivatives
Gerber and Vogel (2001) focused on the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives and their role in asymmetric synthesis of complex sugar derivatives (Gerber & Vogel, 2001).
Asymmetric Synthesis of Polyketide Spiroketals
Meilert, Pettit, and Vogel (2004) researched the non-iterative asymmetric synthesis of C15 polyketide spiroketals. They explored stereo- and enantioselective conversions leading to potential cancer-cell-growth inhibition (Meilert, Pettit, & Vogel, 2004).
Epoxidation and Oxetane Formation
Mosimann and Vogel (2000) studied the epoxidation of certain compounds leading to stereoselective formation and subsequent transformations to oxabicyclo octane systems (Mosimann & Vogel, 2000).
Properties
Molecular Formula |
C34H44O9 |
---|---|
Molecular Weight |
596.7 g/mol |
IUPAC Name |
[(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C34H44O9/c1-9-17(2)31(37)43-25-14-24(41-19(4)35)32(5)16-40-28-29(32)33(25,6)23(13-26(36)38-8)34(7)27-18(3)21(20-10-11-39-15-20)12-22(27)42-30(28)34/h9-11,15,21-25,28-30H,12-14,16H2,1-8H3/b17-9+/t21-,22-,23+,24-,25+,28-,29+,30-,32-,33+,34-/m1/s1 |
InChI Key |
CJHBVBNPNXOWBA-HLIKQWNHSA-N |
Isomeric SMILES |
C/C=C(\C)/C(=O)O[C@H]1C[C@H]([C@]2(CO[C@@H]3[C@@H]2[C@]1([C@@H]([C@]4([C@@H]3O[C@H]5C4=C([C@@H](C5)C6=COC=C6)C)C)CC(=O)OC)C)C)OC(=O)C |
SMILES |
CC=C(C)C(=O)OC1CC(C2(COC3C2C1(C(C4(C3OC5C4=C(C(C5)C6=COC=C6)C)C)CC(=O)OC)C)C)OC(=O)C |
Canonical SMILES |
CC=C(C)C(=O)OC1CC(C2(COC3C2C1(C(C4(C3OC5C4=C(C(C5)C6=COC=C6)C)C)CC(=O)OC)C)C)OC(=O)C |
Synonyms |
salannin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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